Cas no 17391-09-2 (Isocarapanaubine)

• Product Name: Isocarapanaubine
• CAS No: 17391-09-2
• MF: C₂₃H₂₈N₂O₆
• MW: 428.478226661682
• CID: 229670
• PubChem ID: 12302440
• Update Time: 2025-07-09

Isocarapanaubine Chemical and Physical Properties

Names and Identifiers

• Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-5,6-dimethoxy-1'-methyl-2-oxo-,methyl ester, (1'S,3S,4'aS,5'aS,10'aS)-
• Isocarapanaubine
• Methyl (7α,19α,20α)-10,11-dimethoxy-19-methyl-2-oxoformosanan-16- carboxylate
• Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-5,6-dimethoxy-
• Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10...
• Carapanaubin
• Carapanaubine
• Cavapanaubin
• Isocarapanaubin
• isoreserpiline oxindole-A
• Rauvanin Oxindol A
• Rauvanin Oxindol B
• [ "" ]
• AKOS032961629
• 7-Isocarapanaubine
• Formosanan-16-carboxylic acid, 10,11-dimethoxy-19-methyl-2-oxo-, methyl ester, (7,19,20)-; Isocarapanaubine; Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylic acid, 1,2,5',5'a,7',8',10',10'a-octahydro-5,6-dimethoxy-1'-methyl-2-oxo-, methyl ester, [1'S-(1',4'a,5'a,6',10'a)]-
• CS-0024387
• 17391-09-2
• HY-N3498
• Methyl (1S,4aS,5aS,6S,10aS)-5',6'-dimethoxy-1-methyl-2'-oxospiro[1,4a,5,5a,7,8,10,10a-octahydropyrano[3,4-f]indolizine-6,3'-1H-indole]-4-carboxylate
• DA-64525

• Inchi： 1S/C23H28N2O6/c1-12-14-10-25-6-5-23(20(25)7-13(14)15(11-31-12)21(26)30-4)16-8-18(28-2)19(29-3)9-17(16)24-22(23)27/h8-9,11-14,20H,5-7,10H2,1-4H3,(H,24,27)/t12-,13-,14-,20-,23-/m0/s1
• InChI Key： QIZNWMMOECVGAP-XRWSZIPKSA-N
• SMILES： O1C=C(C(=O)OC)[C@@H]2[C@H]([C@@H]1C)CN1CC[C@@]3(C(NC4C=C(C(=CC3=4)OC)OC)=O)[C@@H]1C2

Computed Properties

• Exact Mass: 428.19500
• Monoisotopic Mass: 428.195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.3
• XLogP3: 1.6

Experimental Properties

• Color/Form: Powder
• PSA: 86.33000
• LogP: 2.15560

Isocarapanaubine Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indolizidines Indolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indolizidines

Additional information on Isocarapanaubine

Isocarapanaubine: A Comprehensive Overview

Isocarapanaubine, also known by its CAS number CAS No. 17391-09-2, is a naturally occurring compound that has garnered significant attention in the fields of pharmacology and natural product research. This compound is primarily isolated from the seeds of the Copaifera langsdorffii tree, commonly known as copaiba, which is native to South America. The isolation and characterization of Isocarapanaubine have been extensively studied, revealing its unique chemical structure and potential therapeutic applications.

The chemical structure of Isocarapanaubine is a triterpenoid, specifically a labdane diterpene, which contributes to its distinctive biological properties. Recent studies have highlighted its potential as an anti-inflammatory agent, with research indicating that it may inhibit pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that Isocarapanaubine could be a promising candidate for the development of novel anti-inflammatory drugs, particularly for conditions like arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, Isocarapanaubine has also been investigated for its potential anti-cancer effects. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast and prostate cancer cells. The mechanism behind this activity appears to involve the modulation of key signaling pathways such as the MAPK/ERK pathway and the inhibition of cell proliferation. These results underscore the potential of Isocarapanaubine as a natural chemotherapeutic agent.

The bioavailability and pharmacokinetics of Isocarapanaubine are critical factors for its therapeutic application. Recent research has focused on improving the bioavailability of this compound through various drug delivery systems, such as nanotechnology-based formulations. These advancements aim to enhance the solubility and stability of Isocarapanaubine, thereby increasing its efficacy in vivo.

The isolation and characterization of CAS No. 17391-09-2 have been facilitated by advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. These methods have enabled researchers to accurately determine the molecular weight, structural elucidation, and purity of the compound. Such advancements are essential for ensuring the quality and consistency of Isocarapanaubine-based products.

The demand for natural products like Isocarapanaubine has been growing due to their perceived safety profile compared to synthetic drugs. However, further clinical studies are required to validate its efficacy and safety in humans. Collaborative efforts between academia and industry are expected to accelerate the development of CAS No. 17391-09-2-based therapies.

In conclusion, Isocarapanaubine, with its CAS number CAS No. 17391-09-2 strong>, represents a valuable natural product with diverse biological activities. Its potential applications in anti-inflammatory and anti-cancer therapies make it a subject of intense research interest. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for contributing to the development of innovative treatments in modern medicine.